4-{2-nitro-5-[4-(4-propoxybenzoyl)-1-piperazinyl]phenyl}morpholine

• IUPAC Name: [4-(3-morpholin-4-yl-4-nitrophenyl)piperazin-1-yl]-(4-propoxyphenyl)methanone
• InChI: InChI=1S/C24H30N4O5/c1-2-15-33-21-6-3-19(4-7-21)24(29)27-11-9-25(10-12-27)20-5-8-22(28(30)31)23(18-20)26-13-16-32-17-14-26/h3-8,18H,2,9-17H2,1H3
• InChI Key: ADZDPHJKDIMRPX-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])N4CCOCC4
• Molecular Formula: C24H30N4O5
• Molecular Weight: 454.5 g/mol

Description

4-{2-nitro-5-[4-(4-propoxybenzoyl)-1-piperazinyl]phenyl}morpholine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the morpholine family of compounds and has been studied for its mechanisms of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

The exact mechanism of action of 4-{2-nitro-5-[4-(4-propoxybenzoyl)-1-piperazinyl]phenyl}morpholine is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation or by modulating the activity of ion channels involved in pain signaling.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells and has analgesic effects in animal models of neuropathic pain. Additionally, it has been shown to have low toxicity in animal studies, suggesting its potential as a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of 4-{2-nitro-5-[4-(4-propoxybenzoyl)-1-piperazinyl]phenyl}morpholine for lab experiments is its potential as a therapeutic agent for cancer and neuropathic pain, making it an attractive candidate for further study. However, its complex synthesis method and limited availability may present challenges for researchers.

Future Directions

Future research on 4-{2-nitro-5-[4-(4-propoxybenzoyl)-1-piperazinyl]phenyl}morpholine could focus on further elucidating its mechanisms of action and exploring its potential as a therapeutic agent for other diseases. Additionally, studies could aim to optimize the synthesis method to improve the compound's availability for research purposes.

Scientific Research Applications

4-{2-nitro-5-[4-(4-propoxybenzoyl)-1-piperazinyl]phenyl}morpholine has been studied for its potential therapeutic applications, including its use as an anti-cancer agent and as a treatment for neuropathic pain. Studies have shown that the compound has anti-proliferative effects on cancer cells and can induce apoptosis, making it a promising candidate for cancer therapy. Additionally, it has been shown to have analgesic effects in animal models of neuropathic pain, suggesting its potential use in pain management.